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Compound of Interest

Compound Name: 2,3-Octanedione

Cat. No.: B1214595 Get Quote

Essential Safety and Handling Guide for 2,3-
Octanedione
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,3-Octanedione, a flammable liquid and vapor that can pose significant health risks upon

exposure. Adherence to these procedures is essential for ensuring a safe laboratory

environment.

Hazard Summary
2,3-Octanedione is classified as a flammable liquid. It can cause skin and eye irritation.[1] Of

significant concern is the potential for respiratory damage with prolonged or repeated

inhalation. It is structurally related to diacetyl (2,3-butanedione) and 2,3-pentanedione,

compounds linked to severe respiratory diseases, including obliterative bronchiolitis.[2][3][4]

Quantitative Data Summary
While specific toxicity data for 2,3-Octanedione is not readily available, data for structurally

similar compounds highlights the potential hazards.
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Property Value Reference / Note

Chemical Formula C₈H₁₄O₂ [5]

Molecular Weight 142.20 g/mol [5]

Appearance
Not specified, but related

diketones are liquids.

General knowledge of similar

chemicals.

Flash Point

Not specified, but classified as

a flammable liquid. Related

compounds like 2,3-

pentanedione have flash

points indicating flammability.

[6]

Toxicity

May cause damage to organs

(respiratory system) through

prolonged or repeated

exposure if inhaled. Causes

skin and eye irritation.[1]

Structurally similar to 2,3-

pentanedione, which has

shown airway toxicity.[2][3]

No-Observed-Effect Level

(NOEL)

For the related compound 2,3-

pentanedione, the NOEL was

12.5 ppm based on adverse

respiratory tract effects in

animal studies.[3]

This provides an indication of

the potential potency of 2,3-

Octanedione.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 2,3-Octanedione.

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles are

required at a minimum.[7] In

situations with a higher risk of

splashes, a face shield should

be worn in addition to goggles.

[7][8]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][9]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene) should

be worn. The choice of glove

material should be based on

the specific solvent being used

and the duration of contact.

Prevents skin contact, which

can lead to irritation.[1]

Body Protection

A lab coat is the minimum

requirement. For procedures

with a higher risk of splashes

or significant exposure,

chemically resistant coveralls

are recommended.[10][11]

Provides a barrier against

accidental spills and splashes,

preventing skin contact.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

engineering controls are

insufficient to maintain

exposure below acceptable

limits, or during spill cleanup,

respiratory protection is

required. An N95 respirator

may be suitable for some

tasks, but a respirator with

organic vapor cartridges or a

supplied-air respirator may be

necessary for higher

concentrations.[10]

Protects against the inhalation

of vapors, which can cause

severe and potentially

irreversible lung damage.[2][3]

Surgical masks do not provide

adequate respiratory

protection.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hmdb.ca/system/metabolites/msds/000/031/107/original/HMDB32449.pdf?1358893017
https://www.3m.com/3M/en_US/worker-health-safety-us/solutions/industrial-safety-products/chemical/
https://www.hmdb.ca/system/metabolites/msds/000/031/107/original/HMDB32449.pdf?1358893017
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.medicom-eu.com/en/resources/job-cards/pesticides-ppe
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC10201376/
https://www.aiha.org/news/230406-studies-examine-inhalation-toxicity-of-flavoring-compounds
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
Preparation and Planning:

Conduct a pre-work briefing to review the Safety Data Sheet (SDS) and the planned

procedure.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill control materials readily accessible.

Donning PPE:

Put on a lab coat or coveralls.

Don chemical-resistant gloves.

Wear safety goggles. Add a face shield if there is a risk of splashing.

If required by your risk assessment, don the appropriate respiratory protection.

Chemical Handling:

Perform all work with 2,3-Octanedione inside a certified chemical fume hood.

Ground all equipment to prevent static discharge, as the substance is flammable.[6][12]

Use non-sparking tools.[6][12]

Keep containers tightly closed when not in use and store in a cool, well-ventilated area

away from heat and ignition sources.[6]

Post-Handling:

Wipe down the work area in the fume hood.

Securely close the 2,3-Octanedione container.
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Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Waste Collection: All waste materials contaminated with 2,3-Octanedione, including

disposable PPE, must be collected in a designated, labeled, and sealed hazardous waste

container.

Disposal Procedure: Dispose of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.[13]

Do not dispose of 2,3-Octanedione down the drain.

Experimental Protocol: General Procedure for
Handling a Hazardous Liquid Chemical
This protocol provides a general framework. Specific details will need to be adapted for your

particular experiment.

Objective: To safely transfer and use a hazardous liquid chemical (e.g., 2,3-Octanedione) in

a laboratory setting.

Materials:

Hazardous liquid chemical in a sealed container.

Appropriate PPE (as detailed above).

Chemical fume hood.

Glassware or other apparatus for the experiment.

Spill kit.

Hazardous waste container.

Procedure:
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1. Prepare the work area within the chemical fume hood, ensuring it is clean and uncluttered.

2. Don all required PPE before entering the area where the chemical is stored and handled.

3. Carefully transport the chemical container to the fume hood.

4. With the fume hood sash at the appropriate height, open the chemical container.

5. Carefully measure and transfer the required amount of the chemical to your experimental

apparatus.

6. Securely close the original chemical container and place it in a designated secondary

containment bin within the fume hood.

7. Conduct your experimental procedure.

8. Upon completion, transfer any waste to the designated hazardous waste container.

9. Clean all non-disposable equipment that came into contact with the chemical according to

your laboratory's standard operating procedures.

10. Decontaminate the work surface within the fume hood.

11. Remove PPE and wash hands.
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Caption: Workflow for the safe handling of 2,3-Octanedione.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1214595?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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